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Compound of Interest

Compound Name: Cyclopentylphenylacetic acid

Cat. No.: B1219947

An In-Depth Technical Guide to Cyclopentylphenylacetic Acid

For professionals in research, chemical synthesis, and pharmaceutical development, a
comprehensive understanding of chemical compounds is paramount. This guide provides a
detailed overview of Cyclopentylphenylacetic acid, covering its fundamental chemical
identifiers, experimental protocols for its synthesis and application, and visual representations
of its role in synthetic pathways.

Core Chemical Identifiers

Cyclopentylphenylacetic acid, a derivative of phenylacetic acid, possesses a unique
molecular structure that makes it a valuable intermediate in the synthesis of various organic
molecules, particularly in the pharmaceutical industry. A summary of its key chemical identifiers
Is presented below for easy reference.
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Identifier Type Value

CAS Number 3900-93-4[1][2][3][4]

IUPAC Name 2-cyclopentyl-2-phenylacetic acid[4]
Synonyms Cyclopentylphenylacetic acid, a-

Phenylcyclopentaneacetic acid[1][4]

Molecular Formula

C13H1602[1]

Molecular Weight 204.27 g/mol [1]
1S/C13H1602/c14-13(15)12(11-8-4-5-9-11)10-

InChl 6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9H2,
(H,14,15)[3][4]

InChlKey BCJIDGDYYYBNNB-UHFFFAOYSA-N[3]

SMILES OC(=0)C(C1CCcCC1l)c2ceecec?[3]

PubChem CID 98014[1][4]

EC Number 223-454-3[3][4]

MDL Number MFCD00001379[1][3][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research.
The following protocols provide a general framework for the synthesis of
Cyclopentylphenylacetic acid and its application in the development of soft anticholinergic
agents.

Synthesis of Cyclopentylphenylacetic Acid via
Hydrolysis of Cyclopentylphenylacetonitrile

This protocol is adapted from the general synthesis of phenylacetic acids.
Materials:

o Cyclopentylphenylacetonitrile
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 Sulfuric acid (concentrated)

o Water

e Sodium carbonate

o Diethyl ether

e Hydrochloric acid (concentrated)

o Standard laboratory glassware for reflux and extraction
Procedure:

o A mixture of water and concentrated sulfuric acid is prepared in a round-bottom flask
equipped with a reflux condenser and a mechanical stirrer.

o Cyclopentylphenylacetonitrile is slowly added to the acidic solution.

e The mixture is heated under reflux with continuous stirring for several hours to ensure
complete hydrolysis of the nitrile to the carboxylic acid.

 After cooling, the reaction mixture is poured into cold water, leading to the precipitation of
crude Cyclopentylphenylacetic acid.

e The crude product is collected by filtration and washed with water.
o For purification, the crude acid is dissolved in an agueous solution of sodium carbonate.

e The basic solution is then washed with diethyl ether to remove any unreacted nitrile or other
non-acidic impurities.

e The aqueous layer is acidified with concentrated hydrochloric acid to precipitate the purified
Cyclopentylphenylacetic acid.

e The purified product is collected by filtration, washed with cold water, and dried under
vacuum.
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Application in the Synthesis of a Soft Glycopyrrolate
Analog

Cyclopentylphenylacetic acid serves as a key precursor in the synthesis of soft
anticholinergics, which are designed to have a localized effect and be rapidly metabolized to
inactive forms, thereby reducing systemic side effects.[1]

Materials:

Cyclopentylphenylacetic acid

Thionyl chloride or oxalyl chloride

N-methyl-3-pyrrolidinol

Anhydrous solvent (e.g., dichloromethane, THF)

Tertiary amine base (e.g., triethylamine, pyridine)

Dimethyl sulfate
Procedure:

» Acid Chloride Formation: Cyclopentylphenylacetic acid is converted to its more reactive
acid chloride derivative by reacting it with thionyl chloride or oxalyl chloride in an anhydrous
solvent.

« Esterification: The resulting cyclopentylphenylacetyl chloride is then reacted with N-methyl-3-
pyrrolidinol in the presence of a tertiary amine base to form the corresponding ester.[1]

e Quaternization: The tertiary amine of the ester is subsequently quaternized by reaction with
dimethyl sulfate to yield the final soft glycopyrrolate analog.[1]

Visualizing Synthetic and Conceptual Pathways

Graphical representations of workflows and concepts can significantly enhance understanding.
The following diagrams, generated using the DOT language, illustrate the synthetic application
of Cyclopentylphenylacetic acid and the underlying principle of soft drugs.
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Caption: Synthetic workflow for a soft glycopyrrolate analog.
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Caption: The "soft drug" concept.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 4. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [Cyclopentylphenylacetic acid CAS number and
chemical identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219947#cyclopentylphenylacetic-acid-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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